Cas no 436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-)
436086-79-2 structure
Product Name:Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
CAS No:436086-79-2
Molecular Formula:C14H14NF
Molecular Weight:215.26606
MDL:MFCD03724405
CID:334378
PubChem ID:769794
Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Properties
Names and Identifiers
-
- Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
- Benzyl-(3-fluoro-benzyl)-amine
- N-[(3-fluorophenyl)methyl]-1-phenylmethanamine
- [(3-fluorophenyl)methyl]benzylamine
- benzyl[(3-fluorophenyl)methyl]amine
- DTXSID90354342
- N-Benzyl-1-(3-fluorophenyl)methanamine
- N-Benzyl-3-fluorobenzylamine
- A1-24091
- SB79012
- AKOS000225882
- SR-01000325631-1
- SCHEMBL21165344
- SR-01000325631
- BRD-K76315021-001-01-9
- 436086-79-2
- BENZYL-(3-FLUOROBENZYL)AMINE
- MFCD03724405
-
- MDL： MFCD03724405
- InChIKey： XBXOBRJGFVKXGW-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H14FN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,16H,10-11H2
- SMILES： C1=CC=C(C=C1)CNCC2=CC(=CC=C2)F
Computed Properties
- Exact Mass: 215.11100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 4
- Monoisotopic Mass: 215.111
- Heavy Atom Count: 16
- Complexity: 189
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 12A^2
Experimental Properties
- LogP: 3.50640
- PSA: 12.03000
- Boiling Point: 303.4°Cat760mmHg
- Flash Point: 137.3°C
Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG18358-1g |
BENZYL-(3-FLUORO-BENZYL)-AMINE |
436086-79-2 | 95% | 1g |
$572.00 | 2024-04-20 | |
| abcr | AB278447-1 g |
N-Benzyl-3-fluorobenzylamine; . |
436086-79-2 | 1g |
€275.00 | 2023-04-26 | ||
| Crysdot LLC | CD12071917-5g |
N-Benzyl-1-(3-fluorophenyl)methanamine |
436086-79-2 | 97% | 5g |
$874 | 2024-07-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626903-5g |
N-benzyl-1-(3-fluorophenyl)methanamine |
436086-79-2 | 98% | 5g |
￥10987.00 |
Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Related Literature
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I. Camps,M. Borlaf,M. T. Colomer,R. Moreno,L. Duta,C. Nita,A. Perez del Pino,C. Logofatu,R. Serna RSC Adv., 2017,7, 37643-37653
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Shan Lu,Mei Yang,Xiaoxi Li,Xinjian Liu,Yongmei Yin,Ya Cao Anal. Methods, 2014,6, 5573-5577
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D. S. Tsvetkov,I. L. Ivanov,D. A. Malyshkin,A. Yu. Zuev Dalton Trans., 2014,43, 11862-11866
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M. A. Peña,A. R. S. Ross,K. G. Simpson,W. R. Crawford,J. T. Cullen Environ. Sci.: Processes Impacts, 2022,24, 1460-1473
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Alison Chou,Till Böcking,Nagindar K. Singh,J. Justin Gooding Chem. Commun., 2005, 842-844
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Chao Zhong J. Mater. Chem., 2012,22, 6080-6087
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Rashi Halder,Kangkan Halder,Priyanka Sharma,Gaurav Garg,Shantanu Sengupta Mol. BioSyst., 2010,6, 2439-2447
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8. Synthesis of 3-halogenated 2,3′-biindoles by a copper-mediated 2,3-difunctionalization of indoles†Xiaoxiang Zhang,Yingying Zhang,Xiaoting Gu,Zhuan Zhang,Wanxing Wei,Taoyuan Liang Org. Biomol. Chem., 2021,19, 10403-10407
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9. Back cover
436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:436086-79-2)Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
Purity:99%
Quantity:1g
Price($):265.0